Cas no 1600310-49-3 (1-(4-bromo-2-nitrophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-bromo-2-nitrophenyl)-2-methylpropan-2-amine
• CAS No: 1600310-49-3
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6422376
• PubChem ID: 89494698
• Update Time: 2025-05-20

1-(4-bromo-2-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)-2-methylpropan-2-amine
• EN300-1897164
• 1600310-49-3
• SCHEMBL14852839

• Inchi： 1S/C10H13BrN2O2/c1-10(2,12)6-7-3-4-8(11)5-9(7)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： DDEHPIKVNZANJT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C)(C)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-bromo-2-nitrophenyl)-2-methylpropan-2-amine

1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine (CAS No: 1600310-49-3)

1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine, a compound with the CAS registry number 1600310-49-3, is an organic chemical entity that has garnered attention in various scientific and industrial domains. This compound is characterized by its unique structure, which incorporates a bromine atom, a nitro group, and a tertiary amine functionality. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine through various methodologies. Researchers have explored its potential applications in drug discovery, materials science, and as an intermediate in organic synthesis. The compound's ability to undergo multiple reaction pathways has further enhanced its utility in diverse chemical transformations.

The structural features of 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine play a pivotal role in determining its reactivity and stability. The bromine atom at the para position of the aromatic ring contributes to the compound's electronic properties, while the nitro group at the ortho position introduces electron-withdrawing effects, influencing the overall reactivity of the molecule. The tertiary amine group, located at the meta position relative to the nitro group, provides additional sites for potential interactions and modifications.

Recent studies have highlighted the importance of 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine as a precursor in the synthesis of bioactive compounds. Its role as an intermediate in the preparation of pharmaceutical agents has been extensively investigated, with promising results in anti-inflammatory and antifungal activities. Furthermore, its application in materials science has been explored, particularly in the development of advanced polymers and catalytic systems.

The synthesis of 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine involves a series of well-defined steps that ensure high purity and yield. Researchers have optimized reaction conditions to enhance selectivity and minimize side reactions, making it feasible for large-scale production. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use in research and industrial settings.

In terms of safety considerations, 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine must be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during handling and storage to prevent exposure risks. Additionally, adherence to standard laboratory protocols is essential to ensure safe usage and minimize environmental impact.

In conclusion, 1-(4-Bromo-2-Nitrophenyl)-2-Methylpropan-2-Amine (CAS No: 1600310-49) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in contemporary chemical research and development.